5-ethyl-2-[4-(2-methoxyphenyl)-1-piperazinyl]-6-methyl-4(3H)-pyrimidinone

• IUPAC Name: 5-ethyl-2-[4-(2-methoxyphenyl)piperazin-1-yl]-4-methyl-1H-pyrimidin-6-one
• InChI: InChI=1S/C18H24N4O2/c1-4-14-13(2)19-18(20-17(14)23)22-11-9-21(10-12-22)15-7-5-6-8-16(15)24-3/h5-8H,4,9-12H2,1-3H3,(H,19,20,23)
• InChI Key: COKUELWCASIMQK-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(N=C(NC1=O)N2CCN(CC2)C3=CC=CC=C3OC)C
• Molecular Formula: C18H24N4O2
• Molecular Weight: 328.4 g/mol

Description

5-ethyl-2-[4-(2-methoxyphenyl)-1-piperazinyl]-6-methyl-4(3H)-pyrimidinone, commonly known as EMD-386088, is a small molecule drug that has been extensively studied in scientific research. It belongs to the class of pyrimidinone compounds and has been found to have potential applications in the field of neuroscience.

Mechanism of Action

The mechanism of action of EMD-386088 involves its ability to selectively inhibit the reuptake of serotonin in the brain, which increases the concentration of serotonin in the synaptic cleft. This, in turn, enhances the activation of 5-HT1A receptors, leading to a reduction in anxiety and depression symptoms.
Biochemical and Physiological Effects:
EMD-386088 has been found to have several biochemical and physiological effects in preclinical studies. It has been shown to increase the levels of serotonin and dopamine in the prefrontal cortex, which is associated with improved cognitive function and mood regulation. It has also been found to increase the levels of brain-derived neurotrophic factor (BDNF), which is involved in the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

EMD-386088 has several advantages for lab experiments. It is a small molecule drug that can easily cross the blood-brain barrier, making it an ideal candidate for studying the effects of serotonin and dopamine on brain function. However, one of the limitations of EMD-386088 is its poor solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the study of EMD-386088. One potential direction is to investigate its potential use in the treatment of other neurological disorders such as Parkinson's disease and Alzheimer's disease. Another direction is to study its effects on the gut-brain axis, which is involved in the regulation of mood and behavior. Additionally, further research is needed to optimize the synthesis and formulation of EMD-386088 for clinical use.

Synthesis Methods

The synthesis of EMD-386088 involves the reaction of 2-methoxyphenylpiperazine with 5-ethyl-6-methyluracil in the presence of a catalyst. The resulting compound is then purified using various techniques including column chromatography and recrystallization. The purity of the final product is determined using analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

Scientific Research Applications

EMD-386088 has been extensively studied for its potential use as a therapeutic agent in the treatment of various neurological disorders such as anxiety, depression, and schizophrenia. It has been found to act as a selective serotonin reuptake inhibitor (SSRI) and a 5-HT1A receptor partial agonist, which makes it a promising candidate for the treatment of these disorders.